Cas no 1804403-09-5 (Ethyl 3-bromo-2,5-difluorophenylacetate)

• Product Name: Ethyl 3-bromo-2,5-difluorophenylacetate
• CAS No: 1804403-09-5
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 4971482
• Update Time: 2025-08-05

Ethyl 3-bromo-2,5-difluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-2,5-difluorophenylacetate
• ethyl 2-(3-bromo-2,5-difluorophenyl)acetate

• Inchi： 1S/C10H9BrF2O2/c1-2-15-9(14)4-6-3-7(12)5-8(11)10(6)13/h3,5H,2,4H2,1H3
• InChI Key： DEUFZHVCSYXGNZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1F)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-bromo-2,5-difluorophenylacetate

Ethyl 3-bromo-2,5-difluorophenylacetate (CAS No. 1804403-09-5): A Comprehensive Overview

Ethyl 3-bromo-2,5-difluorophenylacetate (CAS No. 1804403-09-5) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its unique structural features, serves as a versatile intermediate in the development of various bioactive molecules. Its molecular structure, featuring both bromine and fluorine substituents, makes it particularly valuable for constructing complex pharmacophores.

The Ethyl 3-bromo-2,5-difluorophenylacetate molecule consists of a phenyl ring substituted with bromine atoms at the 3-position and fluorine atoms at the 2- and 5-positions, coupled with an acetic acid ester group. This specific arrangement of atoms imparts distinct electronic and steric properties, which are crucial for its role in medicinal chemistry. The presence of bromine allows for further functionalization via cross-coupling reactions, while the fluorine atoms enhance metabolic stability and binding affinity to biological targets.

In recent years, the demand for fluorinated compounds in drug discovery has surged due to their favorable pharmacokinetic properties. The 3-bromo-2,5-difluorophenylacetate moiety has been extensively studied for its potential in designing novel therapeutic agents. For instance, it has been employed in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The ability to modify this scaffold through palladium-catalyzed cross-coupling reactions provides chemists with a robust toolkit for generating diverse libraries of compounds.

One of the most notable applications of Ethyl 3-bromo-2,5-difluorophenylacetate is in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various diseases, making them attractive therapeutic targets. The fluorine atoms in the molecule contribute to improved binding affinity by modulating hydrophobic interactions and electronic effects. Additionally, the bromine substituent serves as a handle for further derivatization, allowing researchers to fine-tune the properties of their lead compounds.

The synthesis of Ethyl 3-bromo-2,5-difluorophenylacetate typically involves multi-step organic transformations starting from commercially available precursors. A common route includes the bromination of a difluorobenzene derivative followed by esterification. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, reducing the environmental impact and cost associated with its preparation.

Recent studies have highlighted the potential of Ethyl 3-bromo-2,5-difluorophenylacetate in developing next-generation antiviral agents. The structural features of this compound make it an ideal candidate for disrupting viral replication mechanisms. For example, it has been investigated as a component in inhibitors targeting viral proteases and polymerases. The ability to incorporate fluorinated aromatic rings into drug candidates has shown promise in enhancing drug efficacy and reducing resistance development.

The pharmaceutical industry continues to explore novel applications for Ethyl 3-bromo-2,5-difluorophenylacetate, driven by its versatility and synthetic accessibility. Researchers are increasingly leveraging computational chemistry tools to predict the biological activity of derivatives based on this scaffold. This approach has accelerated the discovery process by allowing rapid screening of large compound libraries.

In conclusion, Ethyl 3-bromo-2,5-difluorophenylacetate (CAS No. 1804403-09-5) is a valuable building block in medicinal chemistry with broad applications across various therapeutic areas. Its unique structural features and reactivity make it indispensable for designing innovative drug candidates. As research progresses, we can expect to see further exploitation of this compound's potential in addressing unmet medical needs.